3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride

• IUPAC Name: 3-(4-nitrophenyl)sulfonyl-3-azabicyclo[3.1.0]hexan-6-amine;hydrochloride
• InChI: InChI=1S/C11H13N3O4S.ClH/c12-11-9-5-13(6-10(9)11)19(17,18)8-3-1-7(2-4-8)14(15)16;/h1-4,9-11H,5-6,12H2;1H
• InChI Key: DCUMPUCBQXBRHW-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2N)CN1S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-].Cl
• Molecular Formula: C11H14ClN3O4S
• Molecular Weight: 319.77 g/mol

Description

3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride, also known as NBQX, is a selective non-competitive antagonist of AMPA receptors. This compound is widely used in scientific research to study the role of glutamate receptors in various neurological disorders.

Mechanism of Action

3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride selectively blocks the AMPA receptor, which is a type of glutamate receptor that is responsible for fast synaptic transmission in the brain. By blocking the AMPA receptor, 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride reduces the excitatory activity of glutamate in the brain, which can lead to a reduction in seizures and other neurological symptoms.
Biochemical and Physiological Effects:
3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which can lead to a reduction in excitotoxicity and neuronal damage. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride is its selectivity for the AMPA receptor, which allows researchers to study the specific role of this receptor in various neurological disorders. However, one limitation of 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride is that it can only be used in in vitro and animal studies, as it has not been approved for human use.

Future Directions

There are a number of future directions for research on 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride. One area of research is the development of more selective AMPA receptor antagonists, which could lead to improved treatments for neurological disorders. Another area of research is the development of new drug delivery methods for 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride, which could improve its effectiveness in treating neurological disorders. Additionally, research on the long-term effects of 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride on the brain could provide insight into the potential risks and benefits of using this compound in the treatment of neurological disorders.

Synthesis Methods

3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride can be synthesized by reacting 4-nitrobenzenesulfonyl chloride with 1,4-diaminocyclohexane in the presence of triethylamine. The resulting product is then treated with hydrochloric acid to obtain 3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride hydrochloride salt. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride is widely used in scientific research to study the role of glutamate receptors in various neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. It has been shown to be effective in reducing seizures in animal models of epilepsy and improving cognitive function in animal models of Alzheimer's disease.